Cas no 1233531-04-8 (4-Bromo-5-nitro-2-cyclopentylphenol)
1233531-04-8 structure
Product Name:4-Bromo-5-nitro-2-cyclopentylphenol
CAS No:1233531-04-8
MF:C11H12BrNO3
MW:286.12188243866
CID:2143649
Update Time:2023-08-04
4-Bromo-5-nitro-2-cyclopentylphenol Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-5-nitro-2-cyclopentylphenol
- JILUBOAKOFLBNJ-UHFFFAOYSA-N
- 4-bromo-2-cyclopentyl-5-nitro-phenol
- 4-Bromo-5-nitro-2-cyclopentylphenol
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- Inchi: 1S/C11H12BrNO3/c12-9-5-8(7-3-1-2-4-7)11(14)6-10(9)13(15)16/h5-7,14H,1-4H2
- InChI Key: JILUBOAKOFLBNJ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)C1CCCC1)O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 262
- Topological Polar Surface Area: 66
4-Bromo-5-nitro-2-cyclopentylphenol Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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